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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-sec-butylphenol, a significant

chemical intermediate. The document details its nomenclature, physicochemical properties, a

comprehensive synthesis protocol, and an illustrative workflow for its preparation. The

information is intended to support laboratory research, chemical process development, and

safety assessments.

Chemical Identity and Nomenclature
2-sec-Butylphenol is an organic compound classified as an alkylphenol. It is a substituted

phenol where a sec-butyl group is attached to the second carbon of the benzene ring. The

correct IUPAC name for this compound is 2-(1-methylpropyl)phenol or 2-butan-2-ylphenol.[1][2]

[3][4] It is also commonly referred to as o-sec-butylphenol.

The presence of a stereocenter in the sec-butyl group means that 2-sec-butylphenol is a

chiral molecule and exists as a racemic mixture of two enantiomers: (R)-2-sec-butylphenol
and (S)-2-sec-butylphenol, unless otherwise specified.[1]

Physicochemical and Toxicological Properties
A summary of the key physical, chemical, and toxicological properties of 2-sec-butylphenol is
presented in the tables below. This data is essential for handling, storage, and experimental

design.
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Physical and Chemical Properties
Property Value

IUPAC Name 2-(1-Methylpropyl)phenol

Synonyms
2-sec-Butylphenol, o-sec-Butylphenol, 2-Butan-

2-ylphenol

CAS Number 89-72-5 (racemate)

Molecular Formula C₁₀H₁₄O

Molar Mass 150.22 g/mol

Appearance
Colorless to yellowish liquid with a phenol-like

odor.[1]

Melting Point 12 °C

Boiling Point 226-228 °C

Density 0.982 g/cm³

Vapor Pressure 0.08 hPa (at 20 °C)[1]

Solubility in Water 1.46 g/L at 20.1 °C (sparingly soluble)[1]

Refractive Index (n20/D) 1.522

Toxicological Data
Parameter Value Species Route

LD50 320 mg/kg Rat Oral[1]

LD50 5560 mg/kg Rabbit Dermal[1]

Synthesis of 2-sec-Butylphenol
The primary industrial synthesis of 2-sec-butylphenol is achieved through the Friedel-Crafts

alkylation of phenol with butene. The following protocol is a representative example of this

process.
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Experimental Protocol: Friedel-Crafts Alkylation of
Phenol
Objective: To synthesize 2-sec-butylphenol via the alkylation of phenol with 1-butene using an

aluminum phenoxide catalyst.

Materials:

Phenol

1-Butene

Aluminum turnings

Dilute hydrochloric acid

Deionized water

Nitrogen gas

Equipment:

High-pressure autoclave reactor with a stirrer and gas inlet

Heating mantle

Distillation apparatus

Separatory funnel

Procedure:

Catalyst Preparation:

Charge the autoclave with 190 parts by weight of phenol and 2.4 parts by weight of

granular aluminum.

Flush the reactor with nitrogen gas to create an inert atmosphere.
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Heat the mixture to 180 °C with stirring to facilitate the formation of aluminum phenoxide,

the active catalyst.

Cool the reactor and vent any excess pressure.

Alkylation Reaction:

To the reactor containing the aluminum phenoxide catalyst, add 206 parts by weight of

2,6-di-sec-butylphenol (this can act as a donor phenol to improve selectivity).

Seal the reactor and heat the mixture to 275 °C with continuous stirring for 2 hours.

Pressurize the reactor with 1-butene to 1000 psig.

Maintain the reaction at 275 °C and 1000 psig with vigorous stirring for an additional 4

hours.

Work-up and Purification:

Cool the reactor to room temperature and carefully vent the excess butene.

Discharge the reaction mixture into a dilute aqueous solution of hydrochloric acid to

hydrolyze and quench the catalyst.

Transfer the mixture to a separatory funnel and wash with deionized water until the

aqueous layer is neutral.

Separate the organic layer and subject it to fractional distillation to isolate the 2-sec-
butylphenol from unreacted phenol and other byproducts.

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis and purification of 2-sec-
butylphenol.
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Caption: Synthesis and purification workflow for 2-sec-butylphenol.
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Applications and Significance
2-sec-Butylphenol is a crucial intermediate in the chemical industry. Its primary applications

include the synthesis of:

Pesticides: It is a precursor for various insecticides, herbicides, and acaricides.

Resins and Plasticizers: It is used in the manufacturing of certain resins and as a plasticizer.

Surfactants: It can be a starting material for the production of surface-active agents.

Its utility in these areas makes it a compound of significant interest for industrial and agricultural

applications. A thorough understanding of its properties and synthesis is therefore vital for

professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1202637?utm_src=pdf-body
https://www.benchchem.com/product/b1202637?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Synthesis_of_2_4_Di_tert_butylphenol_via_Phenol_Alkylation.pdf
https://www.thegoodscentscompany.com/data/rw1180811.html
https://prepchem.com/o-sec-butylphenol/
https://pubchem.ncbi.nlm.nih.gov/compound/2-sec-Butylphenol
https://www.benchchem.com/product/b1202637#2-sec-butylphenol-iupac-name
https://www.benchchem.com/product/b1202637#2-sec-butylphenol-iupac-name
https://www.benchchem.com/product/b1202637#2-sec-butylphenol-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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